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Compound of Interest

Compound Name: Antibacterial agent 216

Cat. No.: B15568340

In-Depth Technical Guide: Antibacterial Agent
216

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Antibacterial Agent 216, a potent
compound with significant activity against Mycobacterium tuberculosis. This document details
its chemical identity, quantitative biological data, experimental protocols, and proposed
mechanism of action, serving as a valuable resource for researchers in the field of antibacterial
drug discovery and development.

Chemical Identification

Initial investigations have identified "Antibacterial agent 216" as Compound 2a/Compound 4
from relevant scientific literature.

o |[UPAC Name: 4-(5-pentadecyl-1,3,4-oxadiazol-2-yl)pyridine[1][2][3]

e CAS Number: A specific CAS number for this compound is not readily available in the
searched literature.

 MedChemExpress Catalog Number: HY-175825 (as "Antibacterial agent 216")
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Quantitative Data Summary

The primary biological activity of Antibacterial Agent 216 is its potent inhibition of
Mycobacterium tuberculosis. The following table summarizes the key quantitative data from in
vitro studies.

Parameter Value Details Reference
MIC vs. M. Standard drug-

. 0.05 pg/mL . _ [1][2]
tuberculosis H37Rv sensitive strain

10x more active than

isoniazid, 20x more

MIC vs. Drug- active than
Resistant Strain 0.05 pg/mL streptomycin, and 28x  [1][2]
(CIBIN 112) more active than

ethambutol against

this resistant strain.

Experimental Protocols

The following protocols are based on the methodologies described in the primary literature
detailing the synthesis and evaluation of Antibacterial Agent 216.

Synthesis of 4-(5-pentadecyl-1,3,4-oxadiazol-2-
yl)pyridine

This protocol describes the synthesis of the title compound from isonicotinic acid hydrazide
(isoniazid) and palmitoyl chloride.

Materials:
e Isonicotinic acid hydrazide
o Palmitoyl chloride

o Appropriate solvent (e.g., pyridine, dichloromethane)
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o Standard laboratory glassware and purification apparatus (e.g., reflux condenser, filtration
equipment, recrystallization solvents)

Procedure:

Acylation: Dissolve isonicotinic acid hydrazide in a suitable solvent.
e Add palmitoyl chloride dropwise to the solution while stirring.

e The reaction mixture is typically heated under reflux for a specified period to ensure
complete reaction.

o Work-up: After cooling, the reaction mixture is processed to isolate the crude product. This
may involve filtration to remove any solids and washing with appropriate solvents to remove
impurities.

 Purification: The crude product is purified, commonly by recrystallization from a suitable
solvent system, to yield the final product, 4-(5-pentadecyl-1,3,4-oxadiazol-2-yl)pyridine.

In Vitro Antimycobacterial Activity Assay (Microplate
Alamar Blue Assay - MABA)

This colorimetric assay is a standard method for determining the minimum inhibitory
concentration (MIC) of compounds against Mycobacterium tuberculosis.

Materials:

Mycobacterium tuberculosis H37Rv strain

Middlebrook 7H9 broth supplemented with ADC (Albumin-Dextrose-Catalase)

Antibacterial Agent 216 (dissolved in a suitable solvent like DMSO)

Standard anti-TB drugs (e.qg., isoniazid, rifampicin) for positive controls

Alamar Blue reagent

Sterile 96-well microplates
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e Incubator (37°C)

Procedure:

Inoculum Preparation: A culture of M. tuberculosis H37Rv is grown to mid-log phase and
then diluted to a standardized concentration.

o Compound Dilution: A serial dilution of Antibacterial Agent 216 is prepared in the microplate
wells containing Middlebrook 7H9 broth.

 Inoculation: The standardized bacterial suspension is added to each well containing the test
compound. Control wells (no drug) are also included.

 Incubation: The microplates are sealed and incubated at 37°C for a period of 5-7 days.
o Alamar Blue Addition: After the incubation period, Alamar Blue reagent is added to each well.
e Re-incubation: The plates are re-incubated for 24-48 hours.

e MIC Determination: The MIC is determined as the lowest concentration of the compound that
prevents a color change of the Alamar Blue reagent from blue (no growth) to pink (growth).

Signaling Pathways and Experimental Workflows
Synthesis Workflow

The synthesis of 4-(5-pentadecyl-1,3,4-oxadiazol-2-yl)pyridine is a two-step process involving
the acylation of isoniazid followed by cyclodehydration to form the oxadiazole ring.

Isonicotinic Acid Hydrazide
(Isoniazid)
. . 4-(5-pentadecyl-1,3,4-oxadiazol-2-yl)pyridine
@ acvlvdiaziginiennediate ©® (Ant?bacterial Agent 216)y)py
Palmitoyl Chloride
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Caption: Synthetic pathway of Antibacterial Agent 216.

Proposed Mechanism of Action

The high lipophilicity of the pentadecyl chain is suggested to play a crucial role in the
compound's potent antimycobacterial activity. This lipophilicity likely facilitates the penetration
of the bacterial cell wall, allowing the molecule to reach its intracellular target(s).
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Caption: Proposed mechanism of action for Antibacterial Agent 216.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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